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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-6-

iodobenzaldehyde

CAS No.: 2244721-29-5

Cat. No.: B2436865

Get Quote

An In-depth Technical Guide to 3-Chloro-2-fluoro-6-iodobenzaldehyde

Introduction
3-Chloro-2-fluoro-6-iodobenzaldehyde is a polysubstituted aromatic aldehyde, a class of

organic compounds that serve as pivotal building blocks in modern synthetic chemistry. The

unique arrangement of three distinct halogen atoms—chlorine, fluorine, and iodine—on the

benzaldehyde scaffold imparts a nuanced reactivity profile, making it a highly versatile

intermediate for the synthesis of complex molecular architectures. The aldehyde functional

group provides a reactive handle for a multitude of transformations, while the halogens offer

regioselective sites for cross-coupling reactions, nucleophilic substitutions, and metallation.

This guide provides a comprehensive overview of its chemical properties, a plausible synthetic

pathway, potential applications in drug discovery, and essential safety protocols for its handling

and use in a research setting.
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The properties of 3-Chloro-2-fluoro-6-iodobenzaldehyde are dictated by its molecular

structure. The electron-withdrawing nature of the aldehyde group and the halogens deactivates

the aromatic ring towards electrophilic substitution, while the varying lability of the carbon-

halogen bonds (C-I < C-Cl < C-F) allows for selective chemical manipulation.

Property Value Reference

Molecular Formula C₇H₃ClFIO

Molecular Weight 284.46 g/mol

CAS Number 146137-84-0

Appearance Solid

Purity Typically ≥95%

InChI
1S/C7H3ClFIO/c8-7-4(3-

11)5(9)1-2-6(7)10/h1-3H

InChIKey
PAFIKPDELKYKGN-

UHFFFAOYSA-N

SMILES O=CC1=C(F)C(Cl)=C(I)C=C1

Synthesis and Purification
The synthesis of polysubstituted benzaldehydes like 3-Chloro-2-fluoro-6-iodobenzaldehyde
typically involves a multi-step sequence that builds the substitution pattern on the aromatic ring,

culminating in the introduction or unmasking of the aldehyde functionality. A plausible and

efficient laboratory-scale synthesis is outlined below. This approach leverages directed ortho-

metalation, a powerful technique for regioselective functionalization of aromatic rings.

Proposed Synthetic Workflow
The synthesis starts from the commercially available 2-chloro-1-fluorobenzene. The fluorine

atom is a weak ortho-directing group for lithiation, but the adjacent chlorine enhances the

acidity of the C6 proton, making directed ortho-metalation a feasible strategy.
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1. 2-Chloro-1-fluorobenzene

2. Directed Ortho-Metalation
(n-BuLi, THF, -78°C)

Step 1

3. Iodination
(I₂, THF)

Step 2

4. 2-Chloro-1-fluoro-6-iodobenzene

Intermediate

5. Second Ortho-Metalation
(LDA, THF, -78°C)

Step 3

6. Formylation
(DMF)

Step 4

7. 3-Chloro-2-fluoro-6-iodobenzaldehyde

Product
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Caption: Proposed synthetic pathway for 3-Chloro-2-fluoro-6-iodobenzaldehyde.
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Detailed Experimental Protocol
Iodination of 2-Chloro-1-fluorobenzene:

Dissolve 2-chloro-1-fluorobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF) under an

inert atmosphere (Argon or Nitrogen).

Cool the solution to -78 °C using a dry ice/acetone bath.

Add n-butyllithium (n-BuLi, 1.1 eq) dropwise, maintaining the temperature below -70 °C.

Stir for 1 hour. The causality here is that the n-BuLi, a strong base, selectively

deprotonates the carbon atom ortho to the fluorine, directed by the combined electronic

effects of the halogens.

In a separate flask, dissolve iodine (I₂, 1.2 eq) in anhydrous THF.

Slowly add the iodine solution to the lithiated intermediate. The reaction is an electrophilic

quench of the organolithium species.

Allow the reaction to warm to room temperature and stir for 2 hours.

Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove

excess iodine.

Extract the product with diethyl ether, wash with brine, dry over anhydrous magnesium

sulfate, and concentrate under reduced pressure.

Formylation to Yield the Final Product:

Dissolve the resulting 2-chloro-1-fluoro-6-iodobenzene (1.0 eq) in anhydrous THF under

an inert atmosphere.

Cool the solution to -78 °C.

Add Lithium diisopropylamide (LDA, 1.1 eq), a strong, non-nucleophilic base, dropwise.

LDA is chosen here to deprotonate the C3 position, which is now the most acidic proton

due to the influence of the three adjacent halogens.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2436865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at -78 °C for 1.5 hours.

Add anhydrous N,N-dimethylformamide (DMF, 1.5 eq) dropwise, which acts as the

formylating agent.

Allow the reaction to slowly warm to room temperature and stir overnight.

Quench the reaction with 1M hydrochloric acid (HCl) and extract the product with ethyl

acetate.

Wash the organic layer sequentially with water and brine, then dry over anhydrous sodium

sulfate.

Purification
The crude product is purified by column chromatography on silica gel, typically using a solvent

system of hexane and ethyl acetate. The fractions containing the pure product, as identified by

thin-layer chromatography (TLC), are combined and the solvent is removed in vacuo to yield 3-
Chloro-2-fluoro-6-iodobenzaldehyde as a solid.

Applications in Research and Drug Development
The strategic placement of three different halogens makes this molecule a highly valuable

scaffold in medicinal chemistry and materials science. The introduction of halogens, particularly

chlorine and fluorine, into drug candidates is a well-established strategy to modulate their

metabolic stability, lipophilicity, and binding affinity.[1]

Role as a Versatile Synthetic Intermediate
Each carbon-halogen bond can be addressed with high selectivity in metal-catalyzed cross-

coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). The C-I bond is the most

reactive, allowing for initial modification at the C6 position, followed by potential reactions at the

C3 position (C-Cl bond) under more forcing conditions.
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Caption: Use as a scaffold in diversity-oriented synthesis via cross-coupling.

This selective reactivity enables the synthesis of diverse libraries of compounds for screening

in drug discovery programs. For instance, its derivatives could be investigated as covalent

inhibitors for enzymes like proteases, where the aldehyde can form a reversible covalent bond

with active site residues.[2] The chloro-fluoro-substituted aromatic core is a feature found in

various biologically active molecules.[2]

Safety, Handling, and Storage
As with any halogenated aromatic compound, 3-Chloro-2-fluoro-6-iodobenzaldehyde must

be handled with appropriate care in a laboratory setting. The safety information provided is

based on data for structurally similar compounds.

Hazard Identification:

Causes skin irritation.[3][4][5]

Causes serious eye irritation.[3][4][5][6]

May cause respiratory irritation.[3][4][5]

May be harmful if swallowed.[4][5]

Handling:
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Use only in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[3][6]

Avoid breathing dust, fumes, or vapors.[3][6]

Wash hands thoroughly after handling.[3][4][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][4][6]

Spectroscopic Analysis
Confirmation of the structure and purity of 3-Chloro-2-fluoro-6-iodobenzaldehyde would be

achieved through a combination of standard analytical techniques:

¹H NMR: The spectrum would show two doublets in the aromatic region (approx. 7.0-8.0

ppm) corresponding to the two coupled protons on the benzene ring. A singlet for the

aldehyde proton would be observed further downfield (approx. 9.5-10.5 ppm).

¹³C NMR: The spectrum would display seven distinct carbon signals: one for the aldehyde

carbonyl (approx. 185-195 ppm) and six for the aromatic carbons, with their chemical shifts

influenced by the attached halogen substituents.

IR Spectroscopy: Key vibrational bands would include a strong C=O stretch for the aldehyde

(approx. 1700 cm⁻¹) and C-H stretching for the aromatic ring (approx. 3000-3100 cm⁻¹).

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound, along with a characteristic isotopic
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pattern due to the presence of chlorine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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